Cas no 155272-64-3 (2H-1-Benzopyran-2-one,4,4'-[1,2-ethanediylbis(oxy)]bis- (9CI))

• Product Name: 2H-1-Benzopyran-2-one,4,4'-[1,2-ethanediylbis(oxy)]bis- (9CI)
• CAS No: 155272-64-3
• MF: C₂₀H₁₄O₆
• MW: 350.321566104889
• CID: 174489
• PubChem ID: 3074201
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,4,4'-[1,2-ethanediylbis(oxy)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4,4'-[1,2-ethanediylbis(oxy)]bis- (9CI)
• 4-[2-(2-oxochromen-4-yl)oxyethoxy]chromen-2-one
• DTXSID10165871
• 2H-1-Benzopyran-2-one, 4,4'-(1,2-ethanediylbis(oxy))bis-
• Coumarin, 4,4'-(ethylenedioxy)di-
• 155272-64-3
• 4,4'-Ethylenedioxybisbenzopyran-2,2'-dione
• 4,4'-(1,2-Ethanediylbis(oxy))bis-2H-1-benzopyran-2-one

• Inchi： 1S/C20H14O6/c21-19-11-17(13-5-1-3-7-15(13)25-19)23-9-10-24-18-12-20(22)26-16-8-4-2-6-14(16)18/h1-8,11-12H,9-10H2
• InChI Key： YOMJUMFQCVQITO-UHFFFAOYSA-N
• SMILES： O(CCOC1=CC(=O)OC2C=CC=CC1=2)C1=CC(=O)OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 350.07902
• Monoisotopic Mass: 350.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 628°Cat760mmHg
• Flash Point: 277.9°C
• Refractive Index: 1.657
• PSA: 71.06